Cas no 76041-09-3 (3-Phenyl-4-piperidone)

• Product name: 3-Phenyl-4-piperidone
• CAS No: 76041-09-3
• MF: C₁₁H₁₃NO
• MW: 175.23032
• CID: 1775471
• PubChem ID: 11947944

3-Phenyl-4-piperidone Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-4-piperidone
• 3-phenylpiperidin-4-one
• 3-PHENYLPIPERIDIN-4-ONE HCL
• GCSFYHTYULPVGT-UHFFFAOYSA-N
• EN300-1692451
• SCHEMBL2997084
• 5-phenyl-4-piperidone
• DB-366590
• 76041-09-3

• Inchi： InChI=1S/C11H13NO/c13-11-6-7-12-8-10(11)9-4-2-1-3-5-9/h1-5,10,12H,6-8H2
• InChI Key： GCSFYHTYULPVGT-UHFFFAOYSA-N
• SMILES： C1CNCC(C1=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų